Cas no 2172632-02-7 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid
• CAS No: 2172632-02-7
• MF: C₂₃H₂₀N₂O₅
• MW: 404.415306091309
• CID: 6395169
• PubChem ID: 165778739
• Update Time: 2025-11-01

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid
• EN300-1550439
• 2172632-02-7
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]but-2-ynoic acid

• Inchi： 1S/C23H20N2O5/c26-21(24-13-6-12-22(27)28)11-5-14-25-23(29)30-15-20-18-9-3-1-7-16(18)17-8-2-4-10-19(17)20/h1-5,7-11,20H,13-15H2,(H,24,26)(H,25,29)(H,27,28)/b11-5+
• InChI Key： AGDKEYSRHDRUCV-VZUCSPMQSA-N
• SMILES： O(C(NC/C=C/C(NCC#CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 404.13722174g/mol
• Monoisotopic Mass: 404.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid

Comprehensive Overview of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid (CAS No. 2172632-02-7)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid (CAS No. 2172632-02-7) is a highly specialized chemical entity widely utilized in peptide synthesis and bioconjugation applications. Its unique structure, featuring both fluorenylmethyloxycarbonyl (Fmoc) and but-2-ynoic acid moieties, makes it a valuable building block in modern organic chemistry and pharmaceutical research. Researchers and industry professionals frequently search for this compound under keywords such as "Fmoc-protected amino acid derivatives", "click chemistry reagents", and "peptide coupling agents", reflecting its diverse utility.

In recent years, the demand for 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid has surged due to its compatibility with solid-phase peptide synthesis (SPPS) methodologies. The Fmoc group serves as a temporary protecting group for amines, enabling selective deprotection under mild basic conditions, while the but-2-ynoic acid segment facilitates bioorthogonal reactions such as copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality aligns with the growing interest in targeted drug delivery systems and biomolecular labeling, addressing common search queries like "how to modify peptides for imaging" or "best reagents for bioconjugation".

The synthesis and application of CAS No. 2172632-02-7 are often discussed in the context of high-throughput screening and combinatorial chemistry. Its role in generating peptide libraries for drug discovery is particularly noteworthy, as it allows for the rapid assembly of structurally diverse compounds. Additionally, the compound's stability under aqueous conditions and compatibility with green chemistry principles make it a preferred choice for sustainable research practices. These attributes resonate with trending topics such as "environmentally friendly chemical synthesis" and "reducing waste in pharmaceutical production".

From a technical perspective, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid exhibits excellent solubility in polar organic solvents like dimethylformamide (DMF) and acetonitrile, which are commonly used in peptide synthesis. Its molecular weight and reactivity profile are well-documented, catering to queries such as "how to calculate equivalents in peptide coupling" or "optimizing Fmoc deprotection steps". Furthermore, the compound's purity and stability are critical for reproducibility, a concern frequently highlighted in forums discussing "common pitfalls in peptide synthesis".

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidobut-2-ynoic acid (CAS No. 2172632-02-7) represents a cornerstone in contemporary chemical research, bridging the gap between traditional peptide chemistry and cutting-edge bioconjugation techniques. Its relevance to personalized medicine, diagnostic imaging, and material science ensures its continued prominence in scientific literature and industrial applications. By addressing both fundamental and advanced search terms, this overview aims to enhance visibility while providing actionable insights for professionals navigating the complexities of synthetic chemistry and biomolecular engineering.